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Compound of Interest

Compound Name: Fsllry-NH2

Cat. No.: B10766424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Fsllry-NH2, a peptide initially

characterized as a Protease-Activated Receptor 2 (PAR2) antagonist. Emerging research,

however, has unveiled a more complex pharmacological profile, including off-target agonist

activity on Mas-related G protein-coupled receptors (Mrgprs). This guide synthesizes

experimental data to objectively compare the performance of Fsllry-NH2 in various cell lines,

offering valuable insights for researchers in inflammation, sensory biology, and drug

development.

Data Summary
The following table summarizes the quantitative effects of Fsllry-NH2 across different cell lines

and experimental contexts.
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Cell Line
Receptor
Target(s)

Effect of
Fsllry-NH2

Quantitative
Data

Reference

PAR2-KNRK

(Kirsten virus-

transformed

kidney)

PAR2
Inhibition of

PAR2 activation
IC50: 50 µM [1]

Primary

Bronchial/Trache

al Epithelial Cells

PAR2

Antagonist;

significantly

decreased

intracellular

calcium levels

P = 0.01 [2][3]

Human Small

Airway Epithelial

Cells

PAR2

Antagonist;

significantly

decreased

intracellular

calcium levels to

undetectable

levels

P = 0.01 [2][3]

Bronchial

Smooth Muscle

Cells

PAR2

Antagonist;

significantly

decreased

intracellular

calcium levels

P = 0.01 [2][3]

Asthmatic-

derived

Eosinophils

PAR2

Antagonist;

counteracted the

300% increase in

intracellular

calcium induced

by a PAR2

agonist

[2][4]

HEK293T

expressing

MrgprC11/MRGP

RX1

MrgprC11,

MRGPRX1

Agonist; dose-

dependent

activation and

increase in

[5]
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intracellular

calcium

Mouse Dorsal

Root Ganglia

(DRG) Neurons

MrgprC11

Agonist;

activation of

primary sensory

neurons

[5][6]

HepG2 (Human

Liver Cancer)

PAR2/Inflammat

ory Pathways

Attenuation of

H2O2-induced

inflammation

Dose-dependent

reduction of IL-

1β, IL-8, and

TNF-α mRNA

and protein

levels

Signaling Pathways & Experimental Workflows
The diagrams below illustrate the key signaling pathways modulated by Fsllry-NH2 and a

typical experimental workflow for assessing its activity.
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PAR2 Antagonism

Mrgpr Agonism

PAR2 Agonist
PAR2Activates Gαq/11

Fsllry-NH2 Blocks

PLC ↓ Intracellular Ca²⁺
(e.g., Lung Epithelial Cells)

Fsllry-NH2 MrgprC11/MRGPRX1Activates Gαq/11 PLC

IP3 Receptor

TRPC Channels

↑ Intracellular Ca²⁺
(e.g., HEK293T, DRG Neurons)
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Experimental Workflow: Intracellular Calcium Mobilization Assay

1. Cell Seeding
(e.g., HEK293T, Primary Lung Cells)

2. Loading with Calcium Indicator Dye
(e.g., Fluo-4 AM)

3. Baseline Fluorescence Measurement

4. Addition of Fsllry-NH2
(or Agonist/Antagonist Controls)

5. Real-time Fluorescence Monitoring

6. Data Analysis:
Quantify Change in Fluorescence Intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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